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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305

Abstract: This document provides a comprehensive technical overview of the discovery, history,
and synthesis of propyl isovalerate (propyl 3-methylbutanoate). Aimed at researchers,
scientists, and professionals in drug development and chemical sciences, it details the
historical context of ester synthesis in the 19th century, outlines the standard experimental
protocols for its preparation, and presents its key physicochemical properties in a structured
format. The guide also includes visualizations of historical developments, experimental
workflows, and its primary biological interaction through the olfactory pathway.

Historical Context: The Dawn of Ester Synthesis

The story of propyl isovalerate is intrinsically linked to the broader history of organic synthesis
and the study of esters in the 19th century. The term "ester" itself was coined by the German
chemist Leopold Gmelin in the first half of the century.[1] During this period, chemists were
deeply engaged in understanding the composition and structure of organic compounds.

Pioneering French chemists like Charles-Adolphe Wurtz and Auguste André Thomas Cahours
made significant contributions that laid the groundwork for ester synthesis.[2][3][4][5][6][7][8]
Wurtz, a staunch advocate for atomic theory, discovered ethylamine and developed the famous
Wurtz reaction.[6] His work included developing practical methods for synthesizing various
organic compounds, including the synthesis of esters from alkyl halides and silver salts of
acids.[2][3] Cahours was also prolific, discovering a vast number of chemicals, including amyl
alcohol, and making important contributions to the understanding of chemical radicals.[5][8]
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While there is no specific record of these chemists isolating propyl isovalerate, their
development of general synthesis methods was crucial.

The most direct and enduring method for creating esters, including propyl isovalerate, is the
acid-catalyzed esterification of a carboxylic acid and an alcohol. This classic reaction was first
systematically described in 1895 by Emil Fischer and Arthur Speier.[9][10] Known as the
Fischer-Speier esterification, this equilibrium reaction involves refluxing the parent carboxylic
acid (isovaleric acid) and alcohol (n-propanol) with a strong acid catalyst.[9][10][11] This
method became the standard for the synthesis of a wide array of esters and remains a
cornerstone of organic chemistry today.[12][13]
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Logical Relationship: Development of Ester Synthesis
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Experimental Workflow: Synthesis of Propyl Isovalerate
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Simplified Olfactory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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